molecular formula C12H17NO3 B8317568 ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate

ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate

Cat. No. B8317568
M. Wt: 223.27 g/mol
InChI Key: YDLGQOXCTVGVOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

ethyl 2-[4-(2-hydroxyethyl)anilino]acetate

InChI

InChI=1S/C12H17NO3/c1-2-16-12(15)9-13-11-5-3-10(4-6-11)7-8-14/h3-6,13-14H,2,7-9H2,1H3

InChI Key

YDLGQOXCTVGVOX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CNC1=CC=C(C=C1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-aminophenethyl alcohol (25 g) in N,N-dimethylformamide (500 ml) were added potassium carbonate (30 g) and ethyl bromoacetate (24 ml), and the mixture was stirred for 16 hours at room temperature. Diethylamine (38 ml) was added to the reaction mixture, and the resulting mixture was stirred for 1 hour. The insoluble material was filtered off and the filtrate was concentrated in vacuo. To the residue was added diethyl ether, and the resulting insoluble material was filtered off. The filtrate was washed with 10% aqueous citric acid solution, a saturated aqueous sodium bicarbonate solution and brine subsequently, and dried over anhydrous magnesium sulfate. Removal of the solvent in vacuo gave ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate (35.5 g).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step Two

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